Cas no 85650-93-7 (Pentenoicacid, 5-cyclohexyl-3-methyl-5-oxo-, methyl ester (9CI))

• Product Name: Pentenoicacid, 5-cyclohexyl-3-methyl-5-oxo-, methyl ester (9CI)
• CAS No: 85650-93-7
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 733229
• Update Time: 2024-01-31

Pentenoicacid, 5-cyclohexyl-3-methyl-5-oxo-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentenoicacid, 5-cyclohexyl-3-methyl-5-oxo-, methyl ester (9CI)
• methyl 5-cyclohexyl-3-methyl-5-oxopent-2-enoate
• methyl 5-cyclohexyl-3-methyl-5-oxopentene-1-oate
• Einecs 288-103-9

• Inchi： 1S/C13H20O3/c1-10(9-13(15)16-2)8-12(14)11-6-4-3-5-7-11/h9,11H,3-8H2,1-2H3/b10-9+
• InChI Key： BICXXVISHWTVBS-MDZDMXLPSA-N
• SMILES： C(OC)(=O)/C=C(\C)/CC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 224.141
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.032
• Boiling Point: 340.1°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.48